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Compound of Interest

Compound Name: 5-Nitro-2-benzimidazolinone

Cat. No.: B1333978

This document provides a comprehensive overview of the safety and handling precautions for
5-Nitro-2-benzimidazolinone (CAS No. 93-84-5), intended for researchers, scientists, and
professionals in drug development. The information compiled is based on available safety data
sheets and chemical databases.

Physicochemical Properties

5-Nitro-2-benzimidazolinone is an organic synthesis intermediate, often appearing as a
yellow to brown powder.[1][2] It is widely used in the synthesis of dyes, pigments, and other

specialty chemicals.[3] Understanding its physical and chemical properties is fundamental to its
safe handling.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1333978?utm_src=pdf-interest
https://www.benchchem.com/product/b1333978?utm_src=pdf-body
https://www.benchchem.com/product/b1333978?utm_src=pdf-body
https://www.lookchem.com/casno93-84-5.html
https://www.chemball.com/product/7B98B5.html?productName=5-Nitro-2-Benzimidazolone
https://jayfinechem.com/product/5-methyl-2-mercaptobenzimidazole/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Citations
CAS Number 93-84-5 [1]
Molecular Formula C7HsN30s [1]
Molecular Weight 179.13 g/mol [1114]
Appearance Yellow to brown powder [1112]
Melting Point >300 °C [1][5]
Boiling Point 203 °C (Predicted) [1112]
Flash Point 76.5 °C [1][2]
Solubility Insoluble in water [1][5]16]
Density ~1.506 g/cm?3 (Predicted) [1112]
Storage Temperature Room Temperature [1]

Hazard Identification and GHS Classification

5-Nitro-2-benzimidazolinone is classified as hazardous under the Globally Harmonized
System (GHS).[7] It is harmful if swallowed, in contact with skin, or if inhaled, and causes
serious eye irritation.[7][8] It is important to note that while it is classified as hazardous, some
aggregated notifications to the ECHA C&L Inventory indicate that the chemical does not meet
GHS hazard criteria in a majority of reports, suggesting potential variations based on impurities
or other factors.[4]
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Hazard Class Category Hazard Statement Code
Acute Toxicity, Oral Category 4 Harmful if swallowed H302
o Harmful in contact
Acute Toxicity, Dermal  Category 4 ) ) H312
with skin
Acute Toxicity, o
) Category 4 Harmful if inhaled H332
Inhalation
Serious Eye Causes serious eye
o Category 2 o H319
Damage/Irritation irritation
Skin o
) o Category 2 Causes skin irritation H315
Corrosion/Irritation
Specific Target Organ May cause respirator
P o 9 g Category 3 ] .y. P y H335
Toxicity irritation

Citations for all data in the table:[7][8][9][10]

Exposure Controls and Personal Protection

Effective control of exposure is critical. This is achieved through a combination of engineering

controls, administrative controls, and the use of Personal Protective Equipment (PPE). The

hierarchy of controls illustrates the preferential order of implementation for mitigating risks.
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Hierarchy of Controls

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Click to download full resolution via product page

Hierarchy of Controls for Mitigating Exposure.

Engineering Controls:

+ Work should be performed in a well-ventilated area, preferably within a chemical fume hood,
to minimize inhalation of dust.[9][10][11]

* Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[7][11]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory to prevent
skin, eye, and respiratory exposure.
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Protection Type

Specification

Citations

Eye/Face

Wear chemical safety goggles
or glasses with side-shields
conforming to EN166 or OSHA
29 CFR 1910.133.

(710911 1]

Skin

Wear impervious protective
gloves (e.g., nitrile rubber) and
appropriate protective clothing

to prevent skin exposure.

[olL1]12]

Respiratory

If dust is generated and
exposure limits may be
exceeded, use a
NIOSH/MSHA-approved N95
particulate respirator or

equivalent.

[7113]

Safe Handling, Storage, and Emergency Procedures

Adherence to strict protocols for handling, storage, and emergencies is essential for

maintaining a safe laboratory environment.

Handling:

Storage:

Avoid all contact with skin and eyes.[3][9]

Do not breathe dust; minimize dust generation and accumulation.[11][14]
Use only in a well-ventilated area or under a chemical fume hood.[10][11]
Wash hands thoroughly after handling and before breaks.[9][11]

Do not eat, drink, or smoke in areas where the chemical is handled.[10][12]

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][8][10]

© 2025 BenchChem. All rights reserved. 5/10

Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL16391&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1086727416_5-NITROBENZIMIDAZOLECASNO94-52-0MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC334480050&productDescription=2-MERCAPTO-5-NITROBENZIM+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1086727416_5-NITROBENZIMIDAZOLECASNO94-52-0MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC334480050&productDescription=2-MERCAPTO-5-NITROBENZIM+5GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sds/aghs/en/sc-318154.pdf
https://www.fishersci.com/store/msds?partNumber=AAL16391&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitrobenzimidazole
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL16391&PLANT=d__ALF
https://www.cdhfinechemical.com/images/product/msds/37_1086727416_5-NITROBENZIMIDAZOLECASNO94-52-0MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC334480050&productDescription=2-MERCAPTO-5-NITROBENZIM+5GR&vendorId=VN00032119&countryCode=US&language=en
https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ00621.pdf
https://static.cymitquimica.com/products/3B/pdf/sds-N0151.pdf
https://www.fishersci.com/store/msds?partNumber=AC334480050&productDescription=2-MERCAPTO-5-NITROBENZIM+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1086727416_5-NITROBENZIMIDAZOLECASNO94-52-0MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC334480050&productDescription=2-MERCAPTO-5-NITROBENZIM+5GR&vendorId=VN00032119&countryCode=US&language=en
https://static.cymitquimica.com/products/3B/pdf/sds-N0151.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-318154.pdf
https://www.lookchem.com/casno93-84-5.html
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL16391&PLANT=d__ALF
https://static.cymitquimica.com/products/3B/pdf/sds-N0151.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

e Store in a dark place, away from direct sunlight.[1][10]

» Store away from incompatible materials, such as strong oxidizing agents.[8][10][11]

First Aid Measures: Immediate and appropriate first aid is critical in the event of an exposure.

Exposure Route

First Aid Procedure

Citations

Inhalation

Remove the victim to fresh air.
If breathing is difficult or has
stopped, provide artificial
respiration. Seek immediate

medical attention.

(81911 1]

Skin Contact

Immediately wash the affected
area with plenty of soap and
water while removing all
contaminated clothing. Seek

medical attention.

(810911 1]

Eye Contact

Rinse cautiously and
thoroughly with plenty of water
for at least 15 minutes, also
under the eyelids. Remove
contact lenses if present and
easy to do. Seek immediate

medical attention.

(1911 1]

Ingestion

Clean mouth with water and
drink plenty of water. Do NOT
induce vomiting. Seek

immediate medical attention.

[B119][12]

Fire and Spill Procedures:

o Fire: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as

extinguishing media.[9] Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[9][11] Hazardous combustion products include toxic oxides of
carbon and nitrogen.[8][11][12]
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o Spills: Evacuate personnel to a safe area. Wear full PPE. Avoid dust formation. Sweep or
shovel the material into a suitable, labeled container for disposal.[9][11] Do not allow the
chemical to enter drains or waterways.[9]

Toxicological Information

The primary health hazards are acute toxicity if ingested, inhaled, or in contact with skin, and
serious irritation to the eyes and skin.[7][8] Repeated exposure may cause allergic reactions in
susceptible individuals.[12] Specific quantitative toxicological data, such as LD50 or LC50
values for 5-Nitro-2-benzimidazolinone, are not readily available in the reviewed literature.[2]

Generalized Experimental and Handling Workflows

While specific experimental protocols for this compound are not detailed in the provided search
results, a generalized workflow for chemical safety assessment and laboratory handling is
applicable.

Chemical Safety Assessment: For compounds with limited toxicological data, a structured
safety assessment is crucial before extensive use.
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Generalized Workflow for Chemical Safety Assessment.

Safe Laboratory Handling Workflow: A logical flow of operations in the lab minimizes risk at
each step.
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General Workflow for Safe Laboratory Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1333978#5-nitro-2-benzimidazolinone-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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